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Compound of Interest

Compound Name: Sodium 4-chlorophenoxyacetate

CAS No.: 13730-98-8

Cat. No.: B084440

Get Quote

Executive Summary & Chemical Profile
Sodium 4-chlorophenoxyacetate (4-CPA-Na) is a synthetic auxin used primarily as a plant

growth regulator to prevent fruit drop and induce seedlessness.[1] Unlike its acid form (4-CPA),

the sodium salt is highly water-soluble, which dictates specific disposal protocols to prevent

aquatic contamination.[1]

Critical Hazard: While 4-CPA-Na generally exhibits lower acute mammalian toxicity compared

to 2,4-D, it is a chlorinated phenoxy compound.[1] Improper disposal via standard drains can

lead to persistent environmental accumulation and formation of chlorophenols during

breakdown. Incineration with acid gas scrubbing is the only validated destruction method.
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Property Data Operational Implication

Chemical Name
Sodium 4-

chlorophenoxyacetate
Labeling Requirement

CAS Number 13730-98-8 Use for Waste Manifesting

Formula C₈H₆ClNaO₃
Chlorine atom requires

halogenated waste stream

Solubility Soluble in Water
Do not mix with strong acids

(precipitates 4-CPA acid)

RCRA Status
Not P/U-Listed (Check State

Regs)

Treat as "Toxic Organic /

Halogenated"

Hazard Code H302 (Harmful if swallowed)
Standard PPE (Gloves,

Goggles, N95/P100)

Pre-Disposal Assessment: The Self-Validating
System
Before initiating disposal, you must validate the state of the waste. This "Self-Validating

System" prevents downstream chemical incompatibilities, specifically the accidental

precipitation of the insoluble acid form which can clog waste lines.

Protocol:

pH Check: If the waste is an aqueous solution, verify pH > 7.

Why? Acidic environments convert the salt back to 4-chlorophenoxyacetic acid (CAS 122-

88-3), which is insoluble and will form a sludge, complicating pumping and incineration.[1]

Halogen Verification: Confirm the waste stream is tagged "Halogenated."

Why? The chlorine atom releases Hydrochloric Acid (HCl) upon combustion. It must go to

an incinerator equipped with a wet scrubber.
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Scenario A: Solid Waste (Pure Substance / Spill
Cleanup)
Applicable for: Expired shelf stocks, spill cleanup residues, or contaminated solids.[1]

Segregation: Isolate from oxidizers and acids.

Packaging: Place solid waste into a High-Density Polyethylene (HDPE) wide-mouth jar.

Note: Avoid metal containers if moisture is present to prevent corrosion.

Labeling: Affix a hazardous waste label with the following specific text:

"TOXIC SOLID, ORGANIC, N.O.S.[1] (Contains Sodium 4-chlorophenoxyacetate)"[1][2]

[3][4][5][6]

"Contains Halogens"

Destruction: Transfer to a licensed hazardous waste facility for High-Temperature

Incineration (1000°C+).

Scenario B: Aqueous Liquid Waste (Experimental
Residues)
Applicable for: Leftover stock solutions, hydroponic media.[1]

Neutralization Check: Add a small amount of Sodium Hydroxide (NaOH) or Sodium

Bicarbonate to ensure pH is between 8–10.

Collection: Pour into a carboy designated for "Aqueous Waste with Trace Halogens" or "Toxic

Aqueous."

Critical: Do NOT mix with "Organic Solvents" unless the solution contains significant

methanol/ethanol.

Precipitation Test (Optional but Recommended): Take a 5mL aliquot and add 1mL of the

receiving waste stream. If a white precipitate forms, STOP. You are mixing the salt with an

acid stream. Collect separately.
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Scenario C: Container Management (Triple Rinse
Protocol)
Applicable for: Empty reagent bottles.

Drain: Empty container fully into the application equipment or waste drum.

Rinse 1: Fill container 10% with water. Cap and shake vigorously for 10 seconds. Pour

rinsate into the waste drum (NOT the sink).

Rinse 2 & 3: Repeat Step 2 two more times.

Defacement: Scratch out the label or mark "EMPTY" and dispose of the bottle as non-

hazardous trash (glass/plastic recycling) only if local regulations permit triple-rinsed pesticide

containers in municipal streams. Otherwise, dispose of as hazardous debris.

Visualized Workflows
Diagram 1: Disposal Decision Logic
This decision tree guides the researcher to the correct waste stream based on the physical

state and chemical environment of the 4-CPA-Na.
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Caption: Logic flow ensuring correct segregation of 4-CPA-Na waste to prevent precipitation or

incompatible mixing.

Diagram 2: Spill Response & Decontamination
Immediate actions required in the event of a laboratory spill.

1. Alert & PPE
(Gloves, Goggles, N95)

2. Containment
(Cover with absorbent pads)

3. Mechanical Removal
(Sweep/Scoop - Avoid Dust)

4. Decontamination
(Wash area with soap/water)

5. Disposal
(Label as Hazardous Waste)

Click to download full resolution via product page

Caption: Standard Operating Procedure (SOP) for managing Sodium 4-
chlorophenoxyacetate spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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